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Compound of Interest

Compound Name: 2-Chloro-6-fluorostyrene

CAS No.: 196862-01-8

Cat. No.: B1354863

Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-6-fluorostyrene, a

halogenated aromatic compound of significant interest to researchers and professionals in

synthetic organic chemistry and drug development. We will delve into its core identifiers,

physicochemical properties, safety protocols, and its role as a versatile synthetic intermediate.

Core Identification and Chemical Structure
2-Chloro-6-fluorostyrene is a substituted styrene molecule featuring both a chlorine and a

fluorine atom on the benzene ring, ortho to the vinyl group. This specific substitution pattern

imparts unique reactivity and properties to the molecule, making it a valuable building block in

organic synthesis.

Key Identifiers
A clear and unambiguous identification of chemical compounds is paramount for scientific

accuracy and safety. The primary identifiers for 2-Chloro-6-fluorostyrene are summarized

below.
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Identifier Value Source

CAS Number 196862-01-8 [1]

Molecular Formula C₈H₆ClF Inferred from Name

Molecular Weight 156.58 g/mol [1]

IUPAC Name
1-Chloro-2-ethenyl-3-

fluorobenzene
Inferred from Structure

Note: While a direct IUPAC name for this specific isomer was not found in the search results,

the provided name is systematically derived. The molecular formula and weight are consistent

with its structure.

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and

application in experimental settings. While specific experimental data for 2-Chloro-6-
fluorostyrene is limited, we can infer its likely properties based on related structures like 2-

chlorostyrene and 2-fluorostyrene.

Property Value (Estimated/Inferred) Reference/Basis

Appearance Colorless liquid Analogy to 2-chlorostyrene[2]

Boiling Point Not available -

Melting Point Not available -

Density ~1.1-1.2 g/cm³ Analogy to 2-chlorostyrene[2]

Solubility
Insoluble in water; Soluble in

organic solvents
Analogy to 2-chlorostyrene[2]

Purity
Commercially available at

≥95%
[1]

Safety and Handling
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As with any halogenated organic compound, proper safety precautions are essential when

handling 2-Chloro-6-fluorostyrene. The following information is based on general principles

for similar chemicals and should be supplemented with a thorough review of the specific Safety

Data Sheet (SDS) provided by the supplier.

GHS Hazard Classification (Anticipated)
Based on related compounds like 2-chlorostyrene and 2-fluorostyrene, the following GHS

classifications are anticipated.[2][3]

Flammable Liquids

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)

Precautionary Measures
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If vapors are likely to be generated, use a NIOSH-approved

respirator.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[4]

Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Synthesis and Reactivity
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2-Chloro-6-fluorostyrene serves as a valuable intermediate in organic synthesis. Its reactivity

is primarily centered around the vinyl group and the potential for nucleophilic aromatic

substitution.

Illustrative Synthetic Workflow
While a specific, detailed synthesis for 2-Chloro-6-fluorostyrene was not found, a general and

plausible synthetic route can be conceptualized starting from a more common precursor, 2-

chloro-6-fluorotoluene. This hypothetical workflow illustrates the logical steps a synthetic

chemist might take.

Step 1: Radical Bromination

Step 2: Wittig Reaction

2-Chloro-6-fluorotoluene

2-Chloro-6-fluorobenzyl bromide

NBS, AIBN
CCl4, reflux

Wittig Reagent
(Phosphonium Ylide)

1. TPP, Toluene
2. n-BuLi, THF

Triphenylphosphine

2-Chloro-6-fluorostyrene

Formaldehyde

Click to download full resolution via product page

Caption: Hypothetical synthesis of 2-Chloro-6-fluorostyrene.
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Step-by-Step Protocol (Hypothetical):

Radical Bromination of 2-Chloro-6-fluorotoluene:

To a solution of 2-chloro-6-fluorotoluene in carbon tetrachloride, add N-bromosuccinimide

(NBS) and a catalytic amount of azobisisobutyronitrile (AIBN).

Reflux the mixture under inert atmosphere until the starting material is consumed

(monitored by TLC or GC).

After cooling, filter the succinimide byproduct and concentrate the filtrate under reduced

pressure to obtain crude 2-chloro-6-fluorobenzyl bromide.

Wittig Reaction:

Prepare the phosphonium ylide (Wittig reagent) by reacting the crude 2-chloro-6-

fluorobenzyl bromide with triphenylphosphine, followed by deprotonation with a strong

base like n-butyllithium in THF at low temperature.

To the resulting ylide solution, add formaldehyde.

Allow the reaction to warm to room temperature and stir until completion.

Work up the reaction by quenching with water, extracting with an organic solvent, and

purifying the crude product by column chromatography to yield 2-Chloro-6-fluorostyrene.

Applications in Research and Drug Development
Halogenated styrenes are important precursors in the synthesis of a wide range of organic

molecules, including polymers and pharmaceutical intermediates. The presence of both

chlorine and fluorine atoms in 2-Chloro-6-fluorostyrene offers chemists the ability to fine-tune

the electronic and steric properties of target molecules.

Polymer Chemistry: Styrene derivatives are monomers for polymerization reactions, leading

to materials with tailored properties.

Pharmaceutical Synthesis: The 2-chloro-6-fluorophenyl motif is a structural component found

in various biologically active compounds. The vinyl group provides a handle for further
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chemical transformations to build more complex molecular architectures. For instance,

related chloro- and fluoro-substituted aromatic compounds are used in the synthesis of

inhibitors for enzymes like stearoyl-CoA desaturase 1 (SCD1), which are targets for diseases

such as obesity.[6] The strategic incorporation of fluorine is a common tactic in medicinal

chemistry to modulate properties like metabolic stability and binding affinity.[7]

Cross-Coupling Reactions: The vinyl group can participate in various cross-coupling

reactions (e.g., Heck, Suzuki) to form new carbon-carbon bonds, a cornerstone of modern

drug discovery.

Conclusion
2-Chloro-6-fluorostyrene is a specialized chemical intermediate with significant potential in

synthetic chemistry. Its unique substitution pattern provides a versatile platform for the

construction of complex organic molecules. A thorough understanding of its identifiers,

properties, and safe handling procedures is crucial for its effective and responsible use in

research and development. While detailed experimental data for this specific compound is not

abundant, logical inferences from closely related structures provide a solid foundation for its

application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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